Cas no 65548-02-9 (ethyl 2-cyano-2-(2-nitrophenyl)acetate)

• Product Name: ethyl 2-cyano-2-(2-nitrophenyl)acetate
• CAS No: 65548-02-9
• MF: C₁₁H₁₀N₂O₄
• MW: 234.208102703094
• MDL: MFCD01443741
• CID: 520840
• PubChem ID: 2752633
• Update Time: 2025-11-02

ethyl 2-cyano-2-(2-nitrophenyl)acetate Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, a-cyano-2-nitro-, ethyl ester
• Ethyl Cyano(2-nitrophenyl)acetate
• ETHYL 2-CYANO-2-(2-NITROPHENYL)ACETATE
• ethyl 2-nitrophenylcyanoacetate
• STL134858
• SCHEMBL7677183
• JUGQARWTQZEZRI-UHFFFAOYSA-N
• AKOS004907489
• W15325
• ethyl cyano(o-nitrophenyl)acetate
• ethyl (+/-)-cyano(2-nitrophenyl)acetate
• 65548-02-9
• Oprea1_863639
• SY348134
• ethyl cyano-2-nitrophenylacetate
• CS-0213426
• 4K-921
• F6782-3797
• MFCD01443741
• DB-319534
• DTXSID80372919
• ethyl 2-cyano-2-(2-nitrophenyl)acetate

• MDL： MFCD01443741
• Inchi： 1S/C11H10N2O4/c1-2-17-11(14)9(7-12)8-5-3-4-6-10(8)13(15)16/h3-6,9H,2H2,1H3
• InChI Key： JUGQARWTQZEZRI-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C#N)C1C=CC=CC=1[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 234.06400
• Monoisotopic Mass: 234.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 95.9Ų

Experimental Properties

• Melting Point: 49-51°C
• PSA: 95.91000
• LogP: 2.28828

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on ethyl 2-cyano-2-(2-nitrophenyl)acetate

Comprehensive Guide to Ethyl 2-Cyano-2-(2-Nitrophenyl)Acetate (CAS No. 65548-02-9): Properties, Applications, and Market Insights

Ethyl 2-cyano-2-(2-nitrophenyl)acetate (CAS No. 65548-02-9) is a specialized organic compound widely used in pharmaceutical intermediates, agrochemical synthesis, and fine chemical manufacturing. This ester derivative, featuring both cyano and nitrophenyl functional groups, exhibits unique reactivity that makes it valuable for constructing complex molecular frameworks. With the growing demand for high-performance intermediates in drug discovery, this compound has gained significant attention from researchers and industrial chemists alike.

The molecular structure of ethyl 2-cyano-2-(2-nitrophenyl)acetate combines an ethyl ester moiety with electron-withdrawing groups that influence its chemical behavior. This configuration enables diverse transformations, particularly in Knoevenagel condensation reactions, which are fundamental to creating carbon-carbon bonds in organic synthesis. Recent studies highlight its potential in developing novel heterocyclic compounds, addressing current challenges in medicinal chemistry and materials science.

In pharmaceutical applications, 65548-02-9 serves as a key building block for active pharmaceutical ingredients (APIs). Its structural features allow for the synthesis of compounds with potential biological activity, aligning with industry trends toward targeted drug delivery systems and personalized medicine. The compound's versatility also extends to agrochemical research, where it contributes to developing next-generation crop protection agents with improved environmental profiles.

The global market for ethyl 2-cyano-2-(2-nitrophenyl)acetate reflects increasing demand from Asia-Pacific regions, particularly in India and China, where pharmaceutical and agrochemical production continues to expand. Quality standards for this intermediate have become more stringent, with manufacturers focusing on high-purity grades (≥98%) to meet regulatory requirements in end-use applications. Recent innovations in green chemistry approaches have also influenced production methods, emphasizing solvent recovery and waste minimization.

From a technical perspective, 65548-02-9 typically appears as a yellow to light brown crystalline powder at room temperature. Its solubility profile shows preferential dissolution in polar organic solvents like ethanol, acetone, and dimethylformamide (DMF), while being sparingly soluble in water. These properties make it particularly suitable for solution-phase synthetic protocols. Storage recommendations emphasize protection from moisture and light to maintain stability, with optimal conditions being 2-8°C in airtight containers.

Analytical characterization of ethyl 2-cyano-2-(2-nitrophenyl)acetate typically involves HPLC, GC-MS, and NMR spectroscopy to verify purity and structural integrity. Recent advancements in process analytical technology (PAT) have enabled real-time monitoring during production, ensuring consistent quality. Regulatory documentation, including certificates of analysis (CoA) and material safety data sheets (MSDS), provide essential information for safe handling and compliance with international chemical regulations.

Emerging research directions for CAS 65548-02-9 include its potential in photocatalysis and electrochemical synthesis, areas gaining traction in sustainable chemistry. The compound's electron-deficient aromatic system makes it an interesting candidate for studying charge-transfer complexes and molecular electronics applications. These developments align with current scientific priorities in renewable energy and smart materials research.

For researchers working with ethyl 2-cyano-2-(2-nitrophenyl)acetate, proper laboratory practices include using appropriate personal protective equipment (PPE) and working in well-ventilated areas. While not classified as highly hazardous, standard precautions for handling nitroaromatic compounds should be observed. Disposal should follow institutional guidelines for organic chemical waste, with consideration given to potential environmental impact.

The synthesis of 65548-02-9 typically involves esterification reactions of the corresponding acid precursor or condensation reactions using ethyl cyanoacetate and 2-nitrobenzaldehyde. Process optimization has focused on improving yields while reducing byproduct formation, with some manufacturers implementing continuous flow chemistry techniques for enhanced efficiency. These production innovations respond to industry needs for cost-effective intermediates in competitive markets.

Looking forward, the applications of ethyl 2-cyano-2-(2-nitrophenyl)acetate are expected to expand into advanced material science and nanotechnology fields. Its molecular architecture offers possibilities for designing functional polymers and supramolecular assemblies, particularly in developing stimuli-responsive materials. These potential uses position the compound as a valuable asset in addressing contemporary technological challenges across multiple disciplines.